Cas no 179400-16-9 (5-Methylpyridine-2-sulfonyl chloride)

• Product Name: 5-Methylpyridine-2-sulfonyl chloride
• CAS No: 179400-16-9
• MF: C₆H₆ClNO₂S
• MW: 191.635339260101
• MDL: MFCD06739115
• CID: 1011418
• PubChem ID: 12295463
• Update Time: 2025-10-30

5-Methylpyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Methylpyridine-2-sulfonyl chloride
• 5-METHYL-PYRIDINE-2-SULFONYL CHLORIDE
• AB28629
• AM803387
• KB-131924
• SCHEMBL1038893
• CS-0360832
• MFCD06739115
• N11756
• 179400-16-9
• WLZ2800
• LYAMBGLESYHDKU-UHFFFAOYSA-N
• 5-methylpyridine-2-sulfonylchloride
• EN300-151021
• DB-359102
• 2-Pyridinesulfonyl chloride, 5-methyl-

• MDL： MFCD06739115
• Inchi： 1S/C6H6ClNO2S/c1-5-2-3-6(8-4-5)11(7,9)10/h2-4H,1H3
• InChI Key： LYAMBGLESYHDKU-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C)=CN=1)(=O)=O

Computed Properties

• Exact Mass: 190.98088
• Monoisotopic Mass: 190.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 47.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5-Methylpyridine-2-sulfonyl chloride

Comprehensive Guide to 5-Methylpyridine-2-sulfonyl chloride (CAS 179400-16-9): Properties, Applications, and Industry Insights

5-Methylpyridine-2-sulfonyl chloride (CAS 179400-16-9) is a specialized sulfonating reagent widely utilized in pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine sulfonyl chloride family, known for its reactivity in introducing sulfonyl groups into target molecules. With the growing demand for high-purity intermediates in drug discovery, this chemical has gained significant attention from researchers and manufacturers alike.

The molecular structure of 5-Methylpyridine-2-sulfonyl chloride features a methyl-substituted pyridine ring coupled with a reactive sulfonyl chloride moiety. This unique combination provides both aromatic stability and electrophilic reactivity, making it particularly valuable for selective sulfonylation reactions. Recent studies highlight its advantages in cross-coupling reactions and as a building block for heterocyclic compounds with potential biological activity.

In pharmaceutical applications, CAS 179400-16-9 serves as a key intermediate for developing small molecule therapeutics. Its use has been reported in the synthesis of kinase inhibitors and receptor modulators, addressing current research trends in targeted cancer therapies and neurological disorders. The compound's stability under various conditions makes it suitable for automated synthesis platforms, aligning with the industry's shift toward high-throughput screening methodologies.

From a technical perspective, 5-Methylpyridine-2-sulfonyl chloride demonstrates excellent solubility in common organic solvents such as dichloromethane and THF, while maintaining stability at room temperature when properly stored. These characteristics contribute to its growing popularity in medicinal chemistry workflows, particularly in combinatorial chemistry approaches that require reliable and consistent reagent performance.

The synthesis of 5-Methylpyridine-2-sulfonyl chloride typically involves chlorosulfonation of the corresponding pyridine derivative, followed by careful purification to achieve the high purity levels required for pharmaceutical applications. Advanced analytical techniques including HPLC and NMR spectroscopy are employed to verify the compound's identity and purity, ensuring compliance with stringent quality control standards in the chemical industry.

Recent innovations in green chemistry have explored more sustainable approaches to producing sulfonyl chloride derivatives, with particular focus on reducing hazardous byproducts. While CAS 179400-16-9 remains primarily produced through conventional methods, emerging technologies in continuous flow chemistry may offer improved synthetic routes in the future, addressing the pharmaceutical industry's increasing emphasis on environmentally friendly processes.

Quality specifications for 5-Methylpyridine-2-sulfonyl chloride typically include parameters such as assay purity (generally ≥95%), water content, and residual solvent levels. Reputable suppliers provide comprehensive certificates of analysis and material safety data to support research and production applications. The compound's stability profile allows for long-term storage when protected from moisture and maintained at recommended temperatures.

From a market perspective, demand for pyridine-based intermediates like 5-Methylpyridine-2-sulfonyl chloride continues to grow, driven by expanding drug discovery programs worldwide. The compound's versatility in creating diverse molecular architectures positions it as a valuable tool for medicinal chemists working on structure-activity relationship studies and lead optimization campaigns.

Handling considerations for CAS 179400-16-9 emphasize standard laboratory precautions for reactive chemical compounds, including the use of appropriate personal protective equipment and chemical fume hoods. While not classified as extremely hazardous, proper storage conditions and handling procedures are essential to maintain the compound's integrity and ensure safe laboratory practices.

Future research directions for 5-Methylpyridine-2-sulfonyl chloride may explore its potential in bioconjugation chemistry and proteomics applications, where sulfonyl chloride groups serve as effective protein modification reagents. The compound's unique structural features could also find applications in developing functional materials and advanced polymers with specialized properties.

In analytical applications, 5-Methylpyridine-2-sulfonyl chloride derivatives have shown promise as chromatographic reagents for detecting specific functional groups. This expands the compound's utility beyond synthetic applications, potentially contributing to advancements in analytical method development and chemical detection technologies.

As the chemical industry continues to evolve, CAS 179400-16-9 maintains its relevance through consistent performance in organic synthesis applications. The compound's balanced reactivity profile and compatibility with various protection-deprotection strategies make it a versatile tool for researchers developing novel bioactive compounds across multiple therapeutic areas.

For researchers sourcing 5-Methylpyridine-2-sulfonyl chloride, considerations include supplier reliability, batch-to-batch consistency, and available technical support. Leading manufacturers often provide custom synthesis services and scale-up capabilities to support projects transitioning from discovery to development phases, reflecting the compound's importance throughout the drug development pipeline.